Cas no 847756-88-1 ([3-chloro-4-(trifluoromethyl)phenyl]boronic acid)

• Product Name: [3-chloro-4-(trifluoromethyl)phenyl]boronic acid
• CAS No: 847756-88-1
• MF: C₇H₅BClF₃O₂
• MW: 224.372611761093
• MDL: MFCD03788417
• CID: 721218
• PubChem ID: 3772958
• Update Time: 2025-10-10

[3-chloro-4-(trifluoromethyl)phenyl]boronic acid Chemical and Physical Properties

Names and Identifiers

• 3-Chloro-4-(trifluoromethyl)phenylboronic acid
• 3-Chloro-4-(trifluoromethyl)benzeneboronic acid
• [3-chloro-4-(trifluoromethyl)phenyl]boronic acid
• 3-Chloro-4-trifluoromethylphenylboronic acid
• Boronic acid,B-[3-chloro-4-(trifluoromethyl)phenyl]-
• Boronic acid, [3-chloro-4-(trifluoromethyl)phenyl]-
• (3-chloro-4-(trifluoromethyl)phenyl)boronic acid
• PubChem23707
• KSC882K9H
• OCHKTAGGJMWISO-UHFFFAOYSA-N
• S
• B-[3-Chloro-4-(trifluoromethyl)phenyl]boronic acid (ACI)
• Boronic acid, [3-chloro-4-(trifluoromethyl)phenyl]- (9CI)
• AKOS015848900
• SCHEMBL177526
• 3-chloro-4-(trifluoromethyl) phenylboronic acid
• PS-9509
• AB15990
• SY025296
• CS-W010445
• EN300-1270232
• DTXSID60396219
• 847756-88-1
• 3-Chloro-4-(trifluoromethyl)phenylboronicacid
• 3-Chloro-4-(trifluoromethyl)phenylboronic acid, AldrichCPR
• 3-chloro-4-trifluoromethyl-phenylboronic acid
• AC-24807
• 3-chloro-4-trifluoromethyl-phenyl boronic acid
• DB-010560
• MFCD03788417
• 3-chloro-4-trifluoromethylphenyl boronic acid

• MDL： MFCD03788417
• Inchi： 1S/C7H5BClF3O2/c9-6-3-4(8(13)14)1-2-5(6)7(10,11)12/h1-3,13-14H
• InChI Key： OCHKTAGGJMWISO-UHFFFAOYSA-N
• SMILES： FC(C1C(Cl)=CC(B(O)O)=CC=1)(F)F

Computed Properties

• Exact Mass: 224.00200
• Monoisotopic Mass: 224.0023217g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 200
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 40.5

Experimental Properties

• Melting Point: 206-212°C
• Boiling Point: 294.7℃ at 760 mmHg
• PSA: 40.46000
• LogP: 1.03860

[3-chloro-4-(trifluoromethyl)phenyl]boronic acid Security Information

• Hazard Statement： Irritant
• Hazard Category Code： 36/37/38-36
• Safety Instruction： S26; S36/37/39
• Hazardous Material Identification：
• HazardClass：IRRITANT, CORROSIVE
• Risk Phrases：R36/37/38

Related Categories

• Other Chemical Reagents Derivatization Reagents
• Solvents and Organic Chemicals Organic Compounds Acids/Esters

Additional information on [3-chloro-4-(trifluoromethyl)phenyl]boronic acid

Comprehensive Overview of [3-chloro-4-(trifluoromethyl)phenyl]boronic acid (CAS No. 847756-88-1)

[3-chloro-4-(trifluoromethyl)phenyl]boronic acid (CAS No. 847756-88-1) is a specialized boronic acid derivative widely utilized in organic synthesis, particularly in Suzuki-Miyaura cross-coupling reactions. This compound, characterized by its chloro and trifluoromethyl substituents, plays a pivotal role in the construction of complex aryl-aryl bonds, making it indispensable in pharmaceutical and materials science research. Its unique structure enhances reactivity and selectivity, addressing modern challenges in drug discovery and agrochemical development.

The growing demand for fluorinated compounds and halogenated intermediates has positioned [3-chloro-4-(trifluoromethyl)phenyl]boronic acid as a key building block. Researchers frequently search for "boronic acid applications" and "trifluoromethylphenyl synthesis," reflecting its relevance in medicinal chemistry. Recent studies highlight its utility in designing kinase inhibitors and antiviral agents, aligning with trends in precision medicine and targeted therapies. The compound’s stability under diverse conditions further supports its use in high-throughput screening.

From an industrial perspective, CAS No. 847756-88-1 is valued for its compatibility with green chemistry principles. Queries like "sustainable boronic acid derivatives" and "eco-friendly coupling reagents" underscore its role in reducing toxic byproducts. Innovations in catalytic systems have amplified its efficiency, minimizing waste in API manufacturing. This aligns with global initiatives such as the UN Sustainable Development Goals (SDGs), particularly Goal 12 (Responsible Consumption and Production).

Analytical techniques like NMR spectroscopy and HPLC purity testing are critical for quality control of [3-chloro-4-(trifluoromethyl)phenyl]boronic acid. FAQs such as "how to characterize boronic acids" and "storage conditions for arylboronates" emphasize practical handling concerns. The compound’s compatibility with anhydrous solvents and sensitivity to protic environments necessitate stringent protocols, ensuring reproducibility in peptide conjugation and bioconjugation applications.

Emerging trends in nanotechnology and MOF (Metal-Organic Framework) synthesis have expanded the scope of CAS No. 847756-88-1. Searches for "boronic acid-functionalized nanomaterials" reveal its potential in sensors and drug delivery systems. Its ability to form reversible bonds with diols enables applications in glucose detection and cancer theranostics, resonating with advancements in personalized healthcare.

In summary, [3-chloro-4-(trifluoromethyl)phenyl]boronic acid exemplifies the synergy between structural versatility and functional innovation. Its integration into cutting-edge research and industrial workflows underscores its enduring significance. By addressing contemporary queries like "boronic acid stability" and "fluorinated arylboronates in drug design," this overview bridges scientific rigor with real-world applicability, fostering informed decision-making across disciplines.